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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of 3-Acetyl-1-propanol (CAS No. 1071-73-4). Adherence to these procedures is
essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Immediate Precautions

3-Acetyl-1-propanol is classified as a Category 3 flammable liquid and a Category 2A eye
irritant.[1] It is crucial to handle this chemical in a well-ventilated area and away from any
sources of ignition such as open flames, sparks, or hot surfaces.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Acetyl-1-propanol to minimize exposure
and ensure personal safety.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
or NIOSH standards.

Protects against splashes that
can cause serious eye
irritation.[2][3]

Hand Protection

For full contact: Butyl rubber
gloves (minimum 0.3 mm
thickness, >480 min
breakthrough time). For splash
contact: Nitrile rubber gloves
(minimum 0.2 mm thickness,
>30 min breakthrough time).[3]
Always inspect gloves before
use and dispose of
contaminated gloves according

to regulations.[3]

Provides a barrier against skin
contact, which may cause
irritation upon prolonged

exposure.[2]

Skin and Body Protection

Along-sleeved laboratory coat
should be worn.[2] For larger
quantities or where splashing
is likely, flame-retardant and
antistatic protective clothing is

recommended.

Protects skin from accidental
contact and prevents
contamination of personal

clothing.

Respiratory Protection

Typically not required when
handled in a well-ventilated
area or a chemical fume hood.
[2] If ventilation is inadequate
and vapors may be inhaled, a
NIOSH-approved respirator
with an organic vapor (OV)
cartridge (black color code) is
required.[2][4][5][6]

Prevents irritation of the
respiratory tract from inhalation

of vapors.[2]

Safe Handling and Storage Protocol

Operational Steps:
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o Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is operational.
[2] Clear the workspace of all ignition sources.[2]

o Equipment: Use containers that can be properly grounded during transfer to prevent static
discharge.[2]

» Handling: Avoid direct contact with skin and eyes.[2] Do not eat, drink, or smoke in the
handling area.[2]

» Storage: Store in a cool, dry, and well-ventilated location, away from direct sunlight and
incompatible materials such as strong oxidizing agents.[1][2] Keep containers tightly sealed.
Recommended storage temperature is below 25°C.[2]

Emergency and First Aid Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://www.aozunasia.com/wp-content/uploads/2025/08/3-acetyl-1-propanol-CAS-No.1071-73-4.pdf
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.[2]

Seek medical attention if irritation persists.[2]

i Wash the affected area with soap and water.[2]
Skin Contact ) )
Remove contaminated clothing.

Move the individual to fresh air.[2] If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.

Do NOT induce vomiting.[4] Rinse the mouth
Ingestion with water and seek immediate medical

attention.[4]

For small fires, use alcohol-resistant foam, dry
chemical powder, or carbon dioxide.[3][4] Large

Fire amounts of water may be ineffective.[3][4] Wear
self-contained breathing apparatus (SCBA) for
firefighting.[3][4]

Remove all ignition sources.[4] Ventilate the
area. Absorb the spill with an inert material and

Spill place it in a suitable, closed container for
disposal.[3][4] Do not allow the chemical to
enter drains.[1][3][4]

Disposal Plan

All waste containing 3-Acetyl-1-propanol must be treated as hazardous waste.
e Collection: Collect waste in a clearly labeled, sealed container.

o Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with local, regional, and national regulations.[1][2][3] Do not dispose of it in
drains or the environment.[1][2][3] Contaminated packaging should be disposed of as
unused product.[4]
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Chemical and Physical Properties

Property Value

Molecular Formula C5H1002[2]

Molecular Weight 102.13 g/mol [2]

Appearance Colorless to light yellow liquid[2]
Boiling Point 144-145 °C at 100 mmHg
Density Approximately 0.975 g/cm3[2]
Solubility Miscible with water[2]

Vapor Pressure 0.44 kPa at 25°C[2]
Auto-ignition Temperature Approximately 330°C[2]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for the safe handling of 3-Acetyl-1-
propanol.
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Caption: Workflow for Safe Handling of 3-Acetyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-acetyl-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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